Cas no 2034266-44-7 (N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide)

• Product Name: N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide
• CAS No: 2034266-44-7
• MF: C₁₇H₁₈N₂O₅S₂
• MW: 394.4652
• CID: 5347918
• Update Time: 2025-06-03

N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-5-ethylthiophene-2-sulfonamide
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide

• Inchi： 1S/C17H18N2O5S2/c1-2-13-8-9-16(25-13)26(22,23)18-14(12-6-4-3-5-7-12)10-19-15(20)11-24-17(19)21/h3-9,14,18H,2,10-11H2,1H3
• InChI Key： SZAPSAJMBMFTRF-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C(C([H])([H])C([H])([H])[H])S1)(N([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])N1C(=O)OC([H])([H])C1=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 628
• XLogP3: 2.7
• Topological Polar Surface Area: 129

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide

Introduction to N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide (CAS No. 2034266-44-7)

N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide, identified by its CAS number 2034266-44-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a thiophene ring, combined with a sulfonamide functional group, suggests a broad spectrum of biological activities that make it a valuable candidate for further investigation.

The compound's structure is characterized by a 2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl side chain, which contributes to its complex spatial arrangement and reactivity. The oxazolidinone moiety within this side chain is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold for medicinal chemistry applications. This feature is particularly relevant in the design of molecules that require specific interactions with biological targets.

In recent years, there has been growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a sulfonamide group further enhances the pharmacological potential of thiophene-based molecules by introducing additional polar interactions and improving water solubility. These characteristics make N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide a promising candidate for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic route includes the formation of the oxazolidinone ring followed by the introduction of the phenethyl and ethylthiophene sulfonamide moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the various structural units. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

One of the most compelling aspects of N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide is its potential as a lead compound in drug discovery. Preliminary studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, its structural motif resembles known bioactive scaffolds that target enzymes such as kinases and proteases. These findings are particularly exciting given the increasing emphasis on targeted therapy in medicine.

The compound's ability to interact with biological targets is further enhanced by its solubility profile. The sulfonamide group contributes to water solubility, which is crucial for oral bioavailability and intravenous administration. This property makes it an attractive candidate for formulation into pharmaceutical products designed for systemic delivery. Additionally, the presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to fine-tune its pharmacological properties.

In vitro studies have begun to explore the biological activity of N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide. Initial results indicate that it may possess inhibitory effects on certain enzymes associated with inflammatory responses and cancer progression. These findings align with the broader trend in drug discovery towards identifying molecules that modulate disease-related pathways at multiple levels. The compound's dual functionality—combining both oxazolidinone and thiophene sulfonamide moieties—makes it particularly intriguing for these types of studies.

The oxazolidinone ring is known for its ability to chelate metal ions, which can be exploited for therapeutic purposes. This property may contribute to the compound's efficacy by facilitating interactions with metal-dependent enzymes or by acting as a prodrug that releases active species in vivo. Furthermore, the phenethyl side chain provides additional spatial constraints that can influence binding affinity and selectivity against biological targets.

Ongoing research aims to elucidate the mechanism of action of N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-5-ethylthiophene-2-sulfonamide. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine its three-dimensional structure and understand how it interacts with biological targets at the molecular level. These structural insights are critical for optimizing its pharmacological properties and developing novel therapeutic strategies.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for use as a building block in medicinal chemistry libraries or as a starting material for generating novel derivatives with enhanced biological activity. The growing interest in heterocyclic compounds underscores their importance as pharmacological tools, and N-(2-(2,4-dioxooxazolidin-3-yli)-1-phenoylethyl)-5-eththiophenee--sulfonamide (CAS No. 2034266447)

In conclusion, N-(N-(2-(2,4-dioxooxazolidin--3--y))--1--phenylet--hyl)--(5--eththiop--e--sulfonamid) CAS No 2034266447)) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves complex organic transformations that highlight both challenges and opportunities in drug discovery research. Preliminary studies suggest promising biological activities that warrant further investigation into its mechanism of action and potential clinical applications.